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Introduction

Calcium chloride (CaClz) is a salt that is highly effective for creating low-temperature freezing
baths. Its ability to significantly depress the freezing point of water makes it a valuable tool in
laboratory settings for various applications, including cryopreservation, cooling reactions, and
trapping volatile substances.[1][2] This document provides detailed application notes and
protocols for the preparation and use of freezing baths with Calcium chloride, dihydrate
(CaClz2:2H20).

The principle behind the use of calcium chloride in freezing baths is freezing point depression.
When dissolved in water, calcium chloride dissociates into three ions (one Ca2* and two CI),
which interfere with the formation of the ice crystal lattice, thereby lowering the freezing point of
the solution.[3] The extent of this depression is dependent on the concentration of the calcium
chloride solution.

Key Properties of Calcium Chloride, Dihydrate

e Hygroscopic and Deliquescent: Calcium chloride, dihydrate readily absorbs moisture from
the air.[4][5] It is important to store it in a tightly sealed container to prevent it from dissolving.

[5]16]
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o Exothermic Dissolution: The dissolution of calcium chloride in water is an exothermic

process, meaning it releases a significant amount of heat.[4][7] This property must be

considered during the preparation of the freezing bath to ensure safety and achieve the

desired temperature.

o Eutectic Temperature: The eutectic point is the lowest possible freezing temperature for a

calcium chloride-water mixture. For calcium chloride, the eutectic temperature is

approximately -51.0°C (-59.8°F) at a concentration of about 29.8% by weight of anhydrous

caCl2.[7][8]

Quantitative Data: Freezing Point of Calcium
Chloride Solutions

The following table summarizes the approximate freezing points of various concentrations of

calcium chloride solutions. This data is crucial for preparing a freezing bath to achieve a

specific target temperature.

% CaCl2 by Weight

Molarity (mollL) of

(Anhydrous o Freezing Point (°C)  Freezing Point (°F)
Equivalent)

5 ~0.45 -2.9 26.8

10 ~0.9 -6.4 20.5

15 ~1.4 -11.1 12.0

20 ~2.0 -18.9 -2.0

25 ~2.6 -29.2 -20.6

29.8 (Eutectic) ~3.2 -51.0 -59.8

Note: The molarity values are approximate and can vary slightly with temperature and the

specific form of calcium chloride used (dihydrate vs. anhydrous). The freezing points are also

approximate and can be influenced by the rate of cooling and the presence of impurities.
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Experimental Protocol: Preparation of a Calcium
Chloride Freezing Bath

This protocol details the steps for creating a freezing bath using Calcium chloride, dihydrate
and ice.

4.1. Materials

e Calcium chloride, dihydrate (CaClz:2H20)

e Crushed ice or snow

* Awell-insulated container (e.g., Dewar flask, insulated bucket)

o Astirring rod or magnetic stirrer

e Alow-temperature thermometer

e Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

4.2. Safety Precautions

Calcium chloride can cause serious eye irritation.[9][10][11] Always wear safety goggles.

e The dissolution of calcium chloride in water is exothermic and can cause the solution to heat
up significantly.[7] Add the calcium chloride to the ice/water mixture slowly.

e Prolonged skin contact may cause irritation.[6] Wear gloves.
» Handle calcium chloride in a well-ventilated area to avoid inhaling dust.

o Consult the Safety Data Sheet (SDS) for Calcium chloride, dihydrate before use for
complete safety information.[9][10][12]

4.3. Step-by-Step Procedure

» Prepare the Insulated Container: Place the insulated container on a stable surface.
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Add Crushed Ice: Fill the container approximately halfway with crushed ice. Using crushed
ice increases the surface area for a more efficient cooling process.

Add Water (Optional but Recommended): Add a small amount of cold water to the ice to
create a slurry. This improves thermal contact between the ice and the calcium chloride.

Initial Temperature Measurement: Place the thermometer in the ice slurry and record the
initial temperature (it should be close to 0°C).

Slowly Add Calcium Chloride, Dihydrate: While continuously stirring, slowly add the pre-
weighed Calcium chloride, dihydrate to the ice slurry. The amount to add will depend on
the desired final temperature (refer to the table in Section 3). For example, to achieve a
temperature around -20°C, a ratio of approximately 1 part calcium chloride hexahydrate to
2.5-3 parts ice by weight can be used as a starting point.[13]

Monitor Temperature: Continue to stir the mixture and monitor the temperature with the
thermometer. The temperature will begin to drop as the calcium chloride dissolves and
depresses the freezing point of the water.

Achieve Target Temperature: Continue adding small portions of calcium chloride until the
desired temperature is reached. Be aware that adding too much calcium chloride beyond the
eutectic concentration will cause the freezing point to rise.

Maintain the Bath: The freezing bath will maintain its low temperature as long as there is
solid ice present. To maintain the temperature over a longer period, periodically add more
crushed ice and, if necessary, small amounts of calcium chloride.

Visualizations
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Experimental Workflow for Preparing a Calcium Chloride Freezing Bath
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Caption: Workflow for preparing a calcium chloride freezing bath.
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Relationship Between CaClz Concentration and Freezing Point
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Caption: Effect of CaClz concentration on freezing point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes & Protocols: Creating a Freezing
Bath with Calcium Chloride, Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154954+#using-calcium-chloride-dihydrate-to-create-
a-freezing-bath]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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